Cas no 1156718-33-0 ((2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine)

• Product Name: (2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine
• CAS No: 1156718-33-0
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5230732
• PubChem ID: 43663411
• Update Time: 2025-06-20

(2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxyethyl)[(1-methyl-1H-pyrazol-5-yl)methyl]amine
• 2-Ethoxy-N-((1-methyl-1h-pyrazol-5-yl)methyl)ethan-1-amine
• 1H-Pyrazole-5-methanamine, N-(2-ethoxyethyl)-1-methyl-
• (2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine

• Inchi： 1S/C9H17N3O/c1-3-13-7-6-10-8-9-4-5-11-12(9)2/h4-5,10H,3,6-8H2,1-2H3
• InChI Key： IYMIANNNCCNWGC-UHFFFAOYSA-N
• SMILES： O(CC)CCNCC1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 132
• XLogP3: -0.1
• Topological Polar Surface Area: 39.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine

Introduction to (2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine and Its Applications in Chemical Biology

CAS No. 1156718-33-0 is a significant compound in the realm of chemical biology, characterized by its unique structural and functional properties. This compound, formally known as (2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The molecular structure of this compound incorporates a pyrazole ring, which is a heterocyclic aromatic compound known for its versatility in medicinal chemistry.

The pyrazole moiety in this compound plays a crucial role in its biological activity. Pyrazoles are widely recognized for their ability to modulate various biological pathways, making them valuable scaffolds in the design of novel therapeutic agents. The presence of a methyl group at the 1-position of the pyrazole ring enhances the compound's lipophilicity, which can be advantageous for membrane permeability and bioavailability.

The ethoxyethyl side chain contributes to the compound's solubility and stability, making it suitable for various chemical and biological assays. This feature is particularly important in pharmaceutical research, where compounds need to be soluble in both aqueous and organic solvents to facilitate their use in high-throughput screening (HTS) and other experimental protocols.

Recent advancements in chemical biology have highlighted the importance of bioisosteric replacements in drug design. The substitution of functional groups with similar properties while maintaining or enhancing biological activity is a common strategy. In the case of (2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine, the ethoxyethyl group can be considered a bioisostere for longer alkyl chains, providing a balance between flexibility and rigidity.

The compound's potential applications extend to the field of enzyme inhibition. The pyrazole ring can interact with enzymatic active sites through hydrogen bonding and hydrophobic interactions. This makes it a promising candidate for developing inhibitors targeting various enzymes involved in metabolic pathways. For instance, studies have shown that pyrazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

In addition to its enzyme inhibition properties, (2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine has shown promise in preclinical studies as a modulator of neurotransmitter systems. The pyrazole moiety can interact with receptors and transporters involved in central nervous system (CNS) function. This has led to investigations into its potential use as an anxiolytic or antidepressant agent.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The use of high-purity starting materials and controlled reaction conditions is essential to ensure the desired yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their use in research and development.

The structural diversity offered by compounds like (2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine makes them valuable tools for exploring new therapeutic strategies. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. This approach has led to the discovery of several lead compounds that have advanced into clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict the binding affinity and interactions of compounds with biological targets. These predictions can guide experimental efforts and reduce the time required to identify promising candidates for further development.

The growing interest in personalized medicine has also influenced the design of new drugs. Compounds like this one can be used to develop targeted therapies tailored to individual patients based on their genetic profile. This approach holds promise for improving treatment outcomes and reducing side effects.

In conclusion, (2-ethoxyethyl)(1-methyl-1H-pyrazol-5-yl)methylamine (CAS No. 1156718-33-0) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it suitable for various applications, including enzyme inhibition, modulation of neurotransmitter systems, and development of targeted therapies. Advances in synthetic chemistry, computational methods, and personalized medicine continue to enhance our ability to harness compounds like this one for therapeutic purposes.